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Compound of Interest

Compound Name: Strontium borate

CAS No.: 13703-86-1

Cat. No.: B176068

Get Quote

For Immediate Implementation: This document provides essential safety protocols, operational

procedures, and disposal plans for the handling of Strontium borate in a laboratory setting.

Adherence to these guidelines is critical for ensuring the safety of all personnel and maintaining

regulatory compliance.

Strontium borate is a solid inorganic compound that requires careful handling to mitigate

potential health risks. It is hazardous if ingested and can cause irritation upon contact with skin

and eyes or through inhalation of dust particles.[1] The following procedures are designed to

provide a clear, step-by-step approach to safely managing this chemical from receipt to

disposal.

Personal Protective Equipment (PPE)
The appropriate level of personal protective equipment must be worn at all times when

handling Strontium borate. The following table summarizes the required PPE for different

operational stages.
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Operational Stage Required Personal Protective Equipment

Receiving and Unpacking Safety glasses, Lab coat, Nitrile gloves

Weighing and Aliquoting
Chemical splash goggles, Lab coat, Nitrile

gloves, Dust respirator (N95 or equivalent)

Experimental Use
Chemical splash goggles, Lab coat, Nitrile

gloves

Spill Cleanup (Small)
Chemical splash goggles, Lab coat, Nitrile

gloves, Dust respirator (N95 or equivalent)

Spill Cleanup (Large)

Splash goggles, Full suit, Dust respirator, Boots,

Gloves. A self-contained breathing apparatus

may be necessary.[1]

Waste Disposal
Chemical splash goggles, Lab coat, Nitrile

gloves

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Strontium borate is crucial for minimizing exposure and

preventing contamination.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store Strontium borate in a cool, dry, well-ventilated area away from incompatible

materials such as strong acids and oxidizing agents.[2] Keep the container tightly closed.

Handling and Experimental Use
Ventilation: All handling of Strontium borate powder, especially weighing and transferring,

should be conducted in a certified chemical fume hood or a designated area with local

exhaust ventilation to minimize dust inhalation.
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Weighing: When weighing, use a balance with a draft shield. Use anti-static weighing dishes

to prevent dispersal of the powder.

Transfer: Use a spatula or scoop to transfer the solid. Avoid scooping in a manner that

creates airborne dust.

Good Laboratory Practices: Do not eat, drink, or smoke in areas where Strontium borate is

handled.[3] Wash hands thoroughly after handling the chemical, even if gloves were worn.

Spill Management
Small Spills: For small spills, carefully scoop the solid material into a labeled waste

container.[1] Clean the contaminated surface with a damp cloth or paper towel, taking care

not to generate dust. Dispose of cleaning materials as hazardous waste.

Large Spills: In the event of a large spill, evacuate the area and prevent entry. Wear the

appropriate PPE as outlined in the table above. Use a shovel to carefully place the material

into a designated waste disposal container.[1] Clean the area by spreading water on the

contaminated surface and dispose of according to local and regional authority requirements.

[1]

Disposal Plan
The disposal of Strontium borate and its associated waste must be conducted in accordance

with all local, state, and federal regulations.

Solid Waste:

Collect all solid Strontium borate waste, including contaminated consumables (e.g.,

weighing paper, gloves, paper towels), in a clearly labeled, sealed, and compatible waste

container.

For small quantities, consult your institution's environmental health and safety (EHS) office

for guidance on disposal, which may include landfill disposal if permitted by local

regulations.
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For large quantities, arrange for disposal through a licensed chemical waste disposal

company.

Aqueous Solutions:

Strontium-containing solutions may need to be treated as hazardous waste. Consult your

EHS office for specific guidance on the disposal of aqueous strontium and borate

solutions. Do not pour down the drain unless explicitly permitted by your institution and

local water authority.

Experimental Workflow for Handling Strontium
Borate
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Caption: Workflow for handling Strontium borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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